Cas no 1421516-80-4 (N-3-hydroxy-3-(thiophen-2-yl)propyl-2-phenoxyacetamide)

• Product Name: N-3-hydroxy-3-(thiophen-2-yl)propyl-2-phenoxyacetamide
• CAS No: 1421516-80-4
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• CID: 5803483
• PubChem ID: 71787799
• Update Time: 2025-06-15

N-3-hydroxy-3-(thiophen-2-yl)propyl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-3-hydroxy-3-(thiophen-2-yl)propyl-2-phenoxyacetamide
• N-(3-hydroxy-3-thiophen-2-ylpropyl)-2-phenoxyacetamide
• N-(3-hydroxy-3-(thiophen-2-yl)propyl)-2-phenoxyacetamide
• VU0535362-1
• N-[3-HYDROXY-3-(THIOPHEN-2-YL)PROPYL]-2-PHENOXYACETAMIDE
• F6190-1544
• 1421516-80-4
• AKOS024536716

• Inchi： 1S/C15H17NO3S/c17-13(14-7-4-10-20-14)8-9-16-15(18)11-19-12-5-2-1-3-6-12/h1-7,10,13,17H,8-9,11H2,(H,16,18)
• InChI Key： RWSMKLDEZCAWKA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCNC(COC1C=CC=CC=1)=O)O

Computed Properties

• Exact Mass: 291.09291458g/mol
• Monoisotopic Mass: 291.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-3-hydroxy-3-(thiophen-2-yl)propyl-2-phenoxyacetamide

Introduction to N-3-hydroxy-3-(thiophen-2-yl)propyl-2-phenoxyacetamide (CAS No. 1421516-80-4)

N-3-hydroxy-3-(thiophen-2-yl)propyl-2-phenoxyacetamide, identified by its CAS number 1421516-80-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and therapeutic interventions. The presence of both hydroxyl and thiophene groups in its molecular structure suggests a rich chemical reactivity, making it a valuable candidate for further exploration in synthetic chemistry and medicinal applications.

The compound's structure consists of a phenoxyacetamide backbone, which is a common motif in many bioactive molecules. This moiety is known for its ability to interact with biological targets, often serving as a key pharmacophore in drug design. The incorporation of a thiophen-2-yl group introduces sulfur into the molecule, which can influence its electronic properties and interactions with biological systems. The hydroxyl group further enhances the molecule's potential for hydrogen bonding, a critical aspect of molecular recognition in biological processes.

In recent years, there has been growing interest in the development of molecules that incorporate heterocyclic structures, such as thiophene derivatives, due to their diverse biological activities. Thiophene-based compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific combination of functional groups in N-3-hydroxy-3-(thiophen-2-yl)propyl-2-phenoxyacetamide positions it as a promising candidate for further investigation in these fields.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of novel therapeutic agents. The structural features of N-3-hydroxy-3-(thiophen-2-yl)propyl-2-phenoxyacetamide allow for modifications that can fine-tune its biological activity. For instance, the hydroxyl group can be used to introduce further functionalization, such as ether or ester linkages, which can alter the compound's solubility and metabolic stability. Similarly, the thiophene ring can be modified through various chemical reactions to explore different biological outcomes.

The phenoxyacetamide moiety is particularly interesting because it is found in several known pharmaceuticals that exhibit desirable pharmacological properties. By leveraging this motif, researchers can potentially design molecules that mimic or enhance the effects of these existing drugs. Additionally, the presence of both hydroxyl and thiophene groups provides multiple sites for interaction with biological targets, increasing the likelihood of finding compounds with high affinity and selectivity.

Recent studies have highlighted the importance of computational methods in the design and optimization of bioactive molecules. Molecular modeling techniques can be used to predict the binding modes of N-3-hydroxy-3-(thiophen-2-yl)propyl-2-phenoxyacetamide with potential targets, such as enzymes or receptors. These predictions can guide experimental efforts by identifying key interactions and providing insights into how structural modifications might affect biological activity. Such an approach aligns with the growing trend towards structure-based drug design, where computational tools are integral to the discovery process.

In addition to computational methods, experimental approaches are also crucial for understanding the properties of N-3-hydroxy-3-(thiophen-2-yl)propyl-2-phenoxyacetamide. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography can provide detailed information about the compound's structure and conformational behavior. These data are essential for confirming the identity of the molecule and for understanding how it interacts with other molecules in vitro and in vivo.

The synthesis of N-3-hydroxy-3-(thiophen-2-yl)propyl-2-phenoxyacetamide presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Modern synthetic strategies often involve multi-step reactions that require careful optimization to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions are particularly useful for introducing heterocyclic groups like thiophene into complex molecular frameworks.

The potential applications of N-3-hydroxy-3-(thiophen-2-y l)propyl - 2 - pheno xyacet amide are broad and span multiple therapeutic areas. For example, its structural features make it a candidate for developing anti-inflammatory agents by targeting enzymes involved in pro-inflammatory pathways. Additionally, its ability to interact with biological targets suggests potential uses in antimicrobial therapies, where novel compounds are needed to combat resistant strains of bacteria.

In oncology research, N - 3 - hydro xy - 3 - (thi ophen - 2 - yl ) prop y l - 2 - pheno xyacet amide could serve as a starting point for designing inhibitors targeting specific oncogenic pathways. The combination of hydroxyl and thiophene groups may allow it to disrupt critical signaling networks that contribute to cancer progression. Furthermore, its phenoxyacetamide moiety is reminiscent of known chemotherapeutic agents, suggesting that it may have similar mechanisms of action or enhanced efficacy when combined with other drugs.

The development of new methodologies for drug discovery is another area where N - 3 - hydro xy - 3 - (thi ophen - 2 - yl ) prop y l - 2 - pheno xyacet amide could play a role. Its unique structure provides an opportunity to test new synthetic routes or catalytic systems that might improve the efficiency of producing bioactive molecules. By serving as a model compound, researchers can explore innovative approaches that could be applied broadly across pharmaceutical chemistry.

The safety and efficacy of any potential drug must be carefully evaluated through rigorous preclinical studies before moving into human trials. In vitro assays can provide initial insights into how N - 3 - hydro xy - 3 - (thi ophen - 2 - yl ) prop y l - 2 - pheno xyacet amide interacts with biological systems at a molecular level. These studies can help identify potential toxicities or side effects early in the development process, allowing researchers to make informed decisions about how to proceed.

Once promising results are obtained from preclinical studies, clinical trials become necessary to assess the compound's effectiveness and safety in humans. These trials typically involve multiple phases designed to evaluate different aspects of the drug's performance under controlled conditions. If successful, N - 3 - hydro xy - 3 - (thi ophen - 2 - yl ) prop y l - 2 - pheno xyacet amide could move closer to becoming a therapeutic option for patients suffering from various diseases.

The regulatory landscape also plays a critical role in bringing new drugs to market. Regulatory agencies require extensive documentation demonstrating that a drug is safe and effective before approving it for use by patients worldwide。This process ensures that only medications meeting high standards are made available publicly，providing confidence that they will benefit society without undue risk。

In conclusion，N _ 3 _ hydro xy _ 3 _ ( th i ophen _ 2 _ yl ) prop y l _ 2 _ ph enoxy acet amide ( CAS No .1421516_80_4 ) represents an exciting opportunity for innovation i n pharmaceutical chemistry 。 Its unique structural features ， coupled w ith p otential appl ications i n m ed ic ine ， make i t worthy o f furthe r e xploration 。 As research continues，this compoun d could p lay an important role i n deve lo p ing n ew t her ap eutic s t hat improve patient outcomes worldwide。